2-(benzylamino)-4-methyl-N-(pyridin-4-ylmethyl)-1,3-thiazole-5-carboxamide

• IUPAC Name: 2-(benzylamino)-4-methyl-N-(pyridin-4-ylmethyl)-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C18H18N4OS/c1-13-16(17(23)20-11-15-7-9-19-10-8-15)24-18(22-13)21-12-14-5-3-2-4-6-14/h2-10H,11-12H2,1H3,(H,20,23)(H,21,22)
• InChI Key: WUWVIPGHCLOXAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NCC2=CC=CC=C2)C(=O)NCC3=CC=NC=C3
• Molecular Formula: C18H18N4OS
• Molecular Weight: 338.4 g/mol

Description

2-(Benzylamino)-4-methyl-N-(pyridin-4-ylmethyl)-1,3-thiazole-5-carboxamide is a synthetic thiazole-carboxamide derivative featuring a benzylamino group at the 2-position of the thiazole ring and a pyridin-4-ylmethyl substituent on the carboxamide nitrogen. Its synthesis typically involves coupling ethyl 4-methyl-2-(4-pyridinyl)thiazole-5-carboxylate intermediates with amines under classic coupling reagents (e.g., HATU, EDCI) to form the final amide . This compound belongs to a broader class of thiazole-carboxamides investigated for their bioactivity, particularly in kinase inhibition and antimicrobial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(benzylamino)-4-methyl-N-(pyridin-4-ylmethyl)-1,3-thiazole-5-carboxamide typically involves the formation of the thiazole ring followed by the introduction of the benzylamino and pyridinylmethyl groups. One common method involves the reaction of a thioamide with an α-haloketone to form the thiazole ring.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, which allow for better control of reaction conditions and scalability .

Chemical Reactions Analysis

Types of Reactions

2-(benzylamino)-4-methyl-N-(pyridin-4-ylmethyl)-1,3-thiazole-5-carboxamide can undergo various types of chemical reactions, including:

Oxidation: The thiazole ring can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The benzylamino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or hydrogen gas in the presence of a catalyst can be used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride or potassium carbonate in polar aprotic solvents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the thiazole ring can yield sulfoxides or sulfones, while reduction of a nitro group would produce an amine .

Scientific Research Applications

2-(benzylamino)-4-methyl-N-(pyridin-4-ylmethyl)-1,3-thiazole-5-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its anticancer, antimicrobial, and anti-inflammatory properties.

Industry: Utilized in the development of new materials with specific properties

Mechanism of Action

The mechanism of action of 2-(benzylamino)-4-methyl-N-(pyridin-4-ylmethyl)-1,3-thiazole-5-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. These interactions can lead to alterations in cellular pathways and physiological responses .

Comparison with Similar Compounds

Key Observations :

• Substituent Diversity: The target compound’s benzylamino and pyridin-4-ylmethyl groups contrast with dasatinib’s pyrimidinylamino and chlorophenyl substituents. These differences influence lipophilicity and hydrogen-bonding capacity, which are critical for target affinity and pharmacokinetics .
• Synthetic Complexity : Dasatinib’s synthesis requires advanced intermediates and protective-group strategies, reflecting its optimization for kinase inhibition . In contrast, the target compound’s synthesis is more straightforward, typical of early-stage lead molecules .

Pharmacokinetic and Physicochemical Properties

Table 2: Predicted Properties Based on Substituent Effects

Property	Target Compound	Dasatinib	Isoxazole Derivative ()
LogP (Lipophilicity)	Moderate (~2.5–3.5)*	High (~3.8)	Low (~1.5–2.0)*
Solubility	Moderate (pyridine enhances)	Low (chlorophenyl reduces)	High (isoxazole polarity)
Metabolic Stability	Moderate (benzylamino may oxidize)	Low (piperazine hydroxylation)	High (isoxazole resistance)

*Predicted based on substituent contributions.

Biological Activity

The compound 2-(benzylamino)-4-methyl-N-(pyridin-4-ylmethyl)-1,3-thiazole-5-carboxamide has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potentials, and relevant research findings.

• Molecular Formula : C₁₈H₁₈N₄OS
• Molecular Weight : 338.4 g/mol
• CAS Number : 1219587-60-6

The biological activity of thiazole derivatives, including the compound , is often attributed to their ability to interact with various biological targets. The thiazole ring system is known for its versatility in drug design, contributing to activities such as:

• Antimicrobial Activity : Thiazole derivatives have shown effectiveness against various bacterial strains.
• Antitumor Activity : Several studies indicate that thiazole compounds can inhibit cancer cell proliferation through mechanisms involving apoptosis and cell cycle arrest.

Antimicrobial Activity

Research indicates that thiazole derivatives possess significant antimicrobial properties. For instance, the compound's structural features allow it to interfere with bacterial cell wall synthesis, leading to bactericidal effects.

Compound	Activity	Reference
2-(benzylamino)-4-methyl-N-(pyridin-4-ylmethyl)-1,3-thiazole-5-carboxamide	Antimicrobial

Antitumor Activity

The compound has been evaluated for its anticancer properties. Studies demonstrate that it exhibits cytotoxicity against various cancer cell lines, including breast and lung cancer cells. The mechanism involves the induction of apoptosis and inhibition of key signaling pathways.

Cell Line	IC₅₀ (µM)	Reference
A431 (human epidermoid carcinoma)	< 10
MCF-7 (breast cancer)	< 15

Xanthine Oxidase Inhibition

Recent findings suggest that thiazole derivatives can inhibit xanthine oxidase, an enzyme involved in uric acid production. This inhibition may have therapeutic implications for conditions like gout.

Compound	IC₅₀ (µM)	Reference
2-(benzylamino)-4-methyl-N-(pyridin-4-ylmethyl)-1,3-thiazole-5-carboxamide	8.1

Case Studies and Research Findings

• Antitumor Efficacy : A study exploring a series of thiazole derivatives found that compounds with similar structures exhibited significant cytotoxicity against multiple cancer cell lines. The presence of electron-donating groups like methyl at specific positions was crucial for enhancing activity.
• Mechanistic Insights : Molecular dynamics simulations revealed that the compound interacts primarily through hydrophobic contacts with target proteins involved in tumor progression, suggesting a potential pathway for therapeutic intervention.
• Comparative Analysis : In a comparative analysis of various thiazole compounds, the compound showed superior activity against specific cancer cell lines compared to standard chemotherapeutics like doxorubicin.